tert-butyl (2-(4-nitro-1H-pyrazol-1-yl)ethyl)carbamate
Cat. No. B8697474
M. Wt: 256.26 g/mol
InChI Key: FOSXPHXFXFRQQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09303023B2
Procedure details
To a solution of 4-nitro-1H-pyrazole (2.50 g, 21.45 mmol) in MeCN (30 mL), Cs2CO3 (8.39 g, 25.74 mmol) and 2-(boc-amino)ethyl bromide (5.45 g, 23.59 mmol) was added. The resulting mixture was refluxed (80° C.) for 1.5 h, then the reaction mixture was allowed to reach rt. The mixture was diluted with DCM, filtered, the filter cake was washed with DCM and the filtrate was concentrated in vacuo. The residue was partitionned between water and EtOAc, the org. layer was separated and the aq. layer was extracted with EtOAc (1×). The combined org. layers were washed with brine, dried (MgSO4) and concentrated in vacuo. Purification was performed by FC (EtOAc/hept 7:3 to EtOAc/MeOH 9:1) to obtain tert-butyl(2-(4-nitro-1H-pyrazol-1-yl)ethyl)carbamate as a slightly yellow solid which was used without further purification in the next step. LC-MS conditions A: tR=0.72 min, [M+H]+=257.08.
Name
Cs2CO3
Quantity
8.39 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[N:6][NH:7][CH:8]=1)([O-:3])=[O:2].C([O-])([O-])=O.[Cs+].[Cs+].[C:15]([NH:22][CH2:23][CH2:24]Br)([O:17][C:18]([CH3:21])([CH3:20])[CH3:19])=[O:16]>CC#N.C(Cl)Cl>[C:18]([O:17][C:15](=[O:16])[NH:22][CH2:23][CH2:24][N:6]1[CH:5]=[C:4]([N+:1]([O-:3])=[O:2])[CH:8]=[N:7]1)([CH3:21])([CH3:20])[CH3:19] |f:1.2.3|
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Inputs
Step One
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Name
|
|
|
Quantity
|
2.5 g
|
|
Type
|
reactant
|
|
Smiles
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[N+](=O)([O-])C=1C=NNC1
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|
Name
|
Cs2CO3
|
|
Quantity
|
8.39 g
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)([O-])[O-].[Cs+].[Cs+]
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|
Name
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|
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Quantity
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5.45 g
|
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Type
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reactant
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Smiles
|
C(=O)(OC(C)(C)C)NCCBr
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
|
CC#N
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
|
|
Smiles
|
C(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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to reach rt
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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WASH
|
Type
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WASH
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|
Details
|
the filter cake was washed with DCM
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the filtrate was concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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layer was separated
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the aq. layer was extracted with EtOAc (1×)
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WASH
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Type
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WASH
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|
Details
|
layers were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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Purification
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Outcomes
Product
|
Name
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|
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Type
|
product
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|
Smiles
|
C(C)(C)(C)OC(NCCN1N=CC(=C1)[N+](=O)[O-])=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
